Cas no 2320686-20-0 (3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 2320686-20-0
• MF: C₁₆H₁₅N₅O₃
• MW: 325.322002649307
• CID: 5341438
• Update Time: 2025-07-08

3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-2-(3-(pyridazin-3-ylamino)azetidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one
• 3-[2-oxo-2-[3-(pyridazin-3-ylamino)azetidin-1-yl]ethyl]-1,3-benzoxazol-2-one
• 3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C16H15N5O3/c22-15(10-21-12-4-1-2-5-13(12)24-16(21)23)20-8-11(9-20)18-14-6-3-7-17-19-14/h1-7,11H,8-10H2,(H,18,19)
• InChI Key： RBCSZSKZUOTELV-UHFFFAOYSA-N
• SMILES： O=C(CN1C(=O)OC2C=CC=CC1=2)N1CC(C1)NC1=CC=CN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• XLogP3: 0.6
• Topological Polar Surface Area: 87.7

Additional information on 3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one

Introduction to 3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2320686-20-0)

3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2320686-20-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The unique structural features of this compound make it a promising candidate for further research and development in various therapeutic areas.

The core structure of 3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one consists of a benzoxazole ring fused with a pyridazine moiety, which is linked through an aminoazetidine group. This intricate arrangement provides the molecule with a high degree of conformational flexibility and the ability to interact with multiple biological targets. Recent studies have highlighted the potential of this compound in modulating key signaling pathways involved in disease processes.

In the context of medicinal chemistry, the synthesis and characterization of 3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one have been extensively explored. The compound can be synthesized through a multi-step process involving the coupling of an aminoazetidine derivative with a benzoxazole precursor. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The biological evaluation of 3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one has revealed its potent activity against various cancer cell lines. In vitro studies have shown that this compound exhibits significant cytotoxicity against human breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis through the modulation of key signaling pathways such as PI3K/AKT and MAPK.

Beyond its anticancer properties, 3-(2-oxo-2-{3-(pyridazin-3-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydro-1,3-benzoxazol-2-one has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an anti-inflammatory agent. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(2-o xo - 2 - { 3 - ( pyrid azin - 3 - yl ) amino azet idine - 1 - yl } ethyl ) - 2 , 3 - dihydro - 1 , 3 - benz ox az ol - 2 - one have also been investigated. In animal models, the compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(2-o xo - 2 - { 3 - ( pyrid azin - 3 - yl ) amino azet idine - 1 - yl } ethyl ) - 2 , 3 - dihydro - 1 , 3 - benz ox az ol - 2 - one. Phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

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